Cas no 1172911-94-2 (N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide
• CAS No: 1172911-94-2
• MF: C₂₄H₁₈F₂N₄O₃
• MW: 448.421532154083
• CID: 6361317
• PubChem ID: 42109830
• Update Time: 2025-11-06

N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide
• N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]pyrazole-3-carboxamide
• N-(4-carbamoylphenyl)-4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• AKOS024494750
• F5069-0699
• N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-1H-pyrazole-3-carboxamide
• 1172911-94-2

• Inchi： 1S/C24H18F2N4O3/c25-17-5-1-15(2-6-17)14-33-21-13-30(20-11-7-18(26)8-12-20)29-22(21)24(32)28-19-9-3-16(4-10-19)23(27)31/h1-13H,14H2,(H2,27,31)(H,28,32)
• InChI Key： WYXYJUWUMQCEDJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(OCC2=CC=C(F)C=C2)C(C(NC2=CC=C(C(=O)N)C=C2)=O)=N1

Computed Properties

• Exact Mass: 448.13469677g/mol
• Monoisotopic Mass: 448.13469677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.2Ų

Additional information on N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide

Introduction to N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide (CAS No. 1172911-94-2)

N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1172911-94-2, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. The presence of multiple functional groups, including carbamoyl, fluorophenyl, and methoxy substituents, contributes to its unique chemical properties and potential biological functions. These features make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing emphasis on the development of novel compounds with enhanced pharmacological properties. The pyrazole scaffold, in particular, has been extensively studied for its role in various therapeutic applications, such as anti-inflammatory, antiviral, and anticancer agents. The specific arrangement of functional groups in N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide suggests that it may exhibit potent biological activity across multiple disease pathways.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in medicinal chemistry. The incorporation of fluorine atoms, for instance, is a common strategy to modulate the pharmacokinetic properties of drug candidates. Fluoro-substituted compounds often exhibit improved metabolic stability and enhanced binding affinity to biological targets. In this context, the dual fluorophenyl groups in the molecule are likely to play a crucial role in its overall efficacy.

Evidence from recent studies indicates that pyrazole derivatives can interact with various enzymes and receptors involved in critical biological processes. The carbamoyl group, in particular, has been shown to influence the binding affinity and selectivity of small molecules toward their targets. By combining this group with the pyrazole core and fluorophenyl substituents, researchers aim to create compounds that can selectively modulate specific biological pathways.

The potential therapeutic applications of N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide are broad and multifaceted. Preliminary computational studies suggest that this compound may have inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. Additionally, the structural features of the molecule could make it a valuable tool for investigating the mechanisms underlying these diseases.

The development of new drugs often involves a rigorous process of optimization to enhance potency, selectivity, and safety. In the case of N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(4-fluorophenyl)methoxy-1H-pyrazole-3-carboxamide, further studies are needed to fully elucidate its pharmacological profile. These studies may include in vitro assays to evaluate its interaction with biological targets, as well as preclinical trials to assess its safety and efficacy in animal models.

The integration of computational chemistry techniques has revolutionized the drug discovery process by enabling researchers to predict the properties of novel compounds with high accuracy. Molecular modeling studies can provide insights into the binding modes of this compound with potential targets, helping to guide the design of more effective derivatives. Such approaches are particularly valuable in optimizing lead compounds for clinical development.

The role of fluorine atoms in modulating the pharmacological properties of small molecules cannot be overstated. Fluoro-substituted compounds often exhibit improved bioavailability, prolonged half-life, and enhanced metabolic stability compared to their non-fluorinated counterparts. In N-(4-carbamoylphenyl)-1-(4-fluorophenyl)-4-(<0xE2><0x82><0x9E><0xE2><0x82><0x9F>)methoxy-1H-pyrazole-3-carboxamide, the strategic placement of fluorine atoms is likely to contribute significantly to its overall pharmacokinetic profile.

In conclusion, N-(<0xE2><0x82><0x9E><0xE2><0x82><0x9F>-carbamoylphenyl])-1-(<0xE2><0x82><0x9E>-fluorophenyl])-4-(<0xE2><0x82><0x9E>-fluorophenyl>)methoxy-1H-pyrazole-3-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and functional groups position it as a valuable tool for investigating various biological pathways and developing new therapeutic agents. As research continues to uncover the full potential of this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.